6H-Purin-6-one,1,9-dihydro-2-[[(3-nitrophenyl)Methyl]thio]-
6H-Purin-6-one,1,9-dihydro-2-[[(3-nitrophenyl)Methyl]thio]-
Brand Name:
Vulcanchem
CAS No.:
15870-55-0
VCID:
VC0171013
InChI:
InChI=1S/C12H9N5O3S/c18-11-9-10(14-6-13-9)15-12(16-11)21-5-7-2-1-3-8(4-7)17(19)20/h1-4,6H,5H2,(H2,13,14,15,16,18)
SMILES:
C1=CC(=CC(=C1)[N+](=O)[O-])CSC2=NC(=O)C3=C(N2)N=CN3
Molecular Formula:
C12H9N5O3S
Molecular Weight:
303.3 g/mol
6H-Purin-6-one,1,9-dihydro-2-[[(3-nitrophenyl)Methyl]thio]-
CAS No.: 15870-55-0
Main Products
VCID: VC0171013
Molecular Formula: C12H9N5O3S
Molecular Weight: 303.3 g/mol
![6H-Purin-6-one,1,9-dihydro-2-[[(3-nitrophenyl)Methyl]thio]- - 15870-55-0](/images/no_structure.jpg)
| CAS No. | 15870-55-0 |
|---|---|
| Product Name | 6H-Purin-6-one,1,9-dihydro-2-[[(3-nitrophenyl)Methyl]thio]- |
| Molecular Formula | C12H9N5O3S |
| Molecular Weight | 303.3 g/mol |
| IUPAC Name | 2-[(3-nitrophenyl)methylsulfanyl]-3,7-dihydropurin-6-one |
| Standard InChI | InChI=1S/C12H9N5O3S/c18-11-9-10(14-6-13-9)15-12(16-11)21-5-7-2-1-3-8(4-7)17(19)20/h1-4,6H,5H2,(H2,13,14,15,16,18) |
| Standard InChIKey | DIKVHTCRLXZEJN-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC(=CC(=C1)[N+](=O)[O-])CSC2=NC(=O)C3=C(N2)N=CN3 |
| SMILES | C1=CC(=CC(=C1)[N+](=O)[O-])CSC2=NC(=O)C3=C(N2)N=CN3 |
| Canonical SMILES | C1=CC(=CC(=C1)[N+](=O)[O-])CSC2=NC(=O)C3=C(N2)N=CN3 |
| Synonyms | 6H-Purin-6-one,1,9-dihydro-2-[[(3-nitrophenyl)Methyl]thio]- |
| PubChem Compound | 3246417 |
| Last Modified | Nov 14 2021 |
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